Cas no 110387-98-9 (Phenol, 2,6-dibromo-4-methyl-3-nitro-)

• Product Name: Phenol, 2,6-dibromo-4-methyl-3-nitro-
• CAS No: 110387-98-9
• MF: C₇H₅Br₂NO₃
• MW: 310.927500486374
• CID: 1194043
• Update Time: 2024-08-05

Phenol, 2,6-dibromo-4-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dibromo-4-methyl-3-nitro-

• Inchi： 1S/C7H5Br2NO3/c1-3-2-4(8)7(11)5(9)6(3)10(12)13/h2,11H,1H3
• InChI Key： CSSQPPRWVQTTOO-UHFFFAOYSA-N
• SMILES： C1(O)=C(Br)C=C(C)C([N+]([O-])=O)=C1Br

Computed Properties

• Exact Mass: 308.86355

Experimental Properties

• Density: 2.095±0.06 g/cm3(Predicted)
• Boiling Point: 273.2±40.0 °C(Predicted)
• PSA: 63.37
• pka: 6.00±0.33(Predicted)